Benzyl 4-oxo-3-(4-oxoazetidin-2-yl)piperidine-1-carboxylate

• IUPAC Name: benzyl 4-oxo-3-(4-oxoazetidin-2-yl)piperidine-1-carboxylate
• InChI: InChI=1S/C16H18N2O4/c19-14-6-7-18(9-12(14)13-8-15(20)17-13)16(21)22-10-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2,(H,17,20)
• InChI Key: SFKKMSYOLSDZGN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(C1=O)C2CC(=O)N2)C(=O)OCC3=CC=CC=C3
• Molecular Formula: C16H18N2O4
• Molecular Weight: 302.32 g/mol

Description

Benzyl 4-oxo-3-(4-oxoazetidin-2-yl)piperidine-1-carboxylate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Antibacterial Activity

One study focuses on the synthesis, spectral analysis, and antibacterial study of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide, highlighting the biological activities of compounds bearing piperidine moieties. The synthesized compounds exhibited moderate to significant antibacterial activity against both Gram-negative and Gram-positive bacteria (H. Khalid et al., 2016).

Catalysis in Organic Synthesis

Another study demonstrated the use of gold(I) catalysts for the intramolecular exo-hydrofunctionalization of allenes, leading to the formation of piperidine derivatives, among others. This process shows the utility of such compounds in catalyzing the formation of complex structures with high selectivity and yield (Zhibin Zhang et al., 2006).

Transformations into Piperidine Derivatives

Research on the transformation of trans-4-aryl-3-(3-chloropropyl)azetidin-2-ones into trans- and cis-2-arylpiperidine-3-carboxylates provides insight into synthetic strategies for generating piperidine derivatives from azetidin-2-ones, showcasing the versatility of these compounds in synthetic organic chemistry (M. D’hooghe et al., 2008).

Antagonists for Histamine H3 Receptor

The discovery of 4-(aminoalkoxy)benzylamines as potent antagonists for the human histamine H3 receptor illustrates the potential therapeutic applications of benzyl piperidine derivatives in treating conditions related to histamine activity, such as allergies and asthma (R. Apodaca et al., 2003).

Enantioselective Synthesis

A study on the enantioselective benzylation of methyl 4-oxo-3-piperidinecarboxylate using cinchona alkaloids as phase-transfer catalysts highlights the significance of chiral synthesis in producing biologically active compounds, which is crucial for drug development and the synthesis of natural products (Yaomin Wang et al., 2018).